tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate, also known as TBAP, is an organic compound with a wide range of applications in research and medicine. TBAP is a derivative of the amino acid piperidine, and its structure consists of two nitrogen atoms, two oxygen atoms, and one carbon atom. TBAP is widely used in the synthesis of polymers, pharmaceuticals, and other compounds. TBAP has also been studied for its potential use in medical and biological applications, such as drug delivery and drug targeting.
Mechanism of Action
The mechanism of action of tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate is not fully understood, but it is believed to involve the binding of tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate to target molecules, such as proteins or enzymes. tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate is able to bind to target molecules due to the presence of two nitrogen atoms and two oxygen atoms in its structure. The binding of tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate to target molecules can alter the structure and function of the target molecules, which can lead to changes in the activity or behavior of the target molecules.
Biochemical and Physiological Effects
tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate has been studied for its biochemical and physiological effects. Studies have shown that tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate can modulate the activity of enzymes, proteins, and other molecules involved in various biochemical pathways. tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate has also been shown to have anti-inflammatory and anti-cancer effects in vitro and in vivo studies.
Advantages and Limitations for Lab Experiments
Tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate has several advantages for use in lab experiments. tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate is relatively easy to synthesize and has a wide range of applications in research and medicine. tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate is also relatively stable and can be stored for long periods of time. However, tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate also has several limitations for use in lab experiments. tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate is not very soluble in water, so it must be dissolved in organic solvents in order to be used in experiments. tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate is also relatively expensive, so it may not be suitable for use in large-scale experiments.
Future Directions
There are several potential future directions for tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate research. tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate could be further studied for its potential use in drug delivery and drug targeting systems. tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate could also be studied for its potential use in nanotechnology and other applications. Additionally, tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate could be studied for its potential use in medical and biological applications, such as cancer therapy and tissue engineering. Finally, tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate could be studied for its potential use in other areas, such as biodegradation and environmental remediation.
Synthesis Methods
Tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate can be synthesized by reacting tert-butyl piperidine-1-carboxylate with 2-amino-1H-1,3-benzodiazole in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at room temperature, and the resulting tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate is isolated by filtration.
Scientific Research Applications
Tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate has been used in a wide range of scientific research applications, including drug delivery, drug targeting, and nanotechnology. tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate has been used in drug delivery systems to increase the solubility of drugs, and it has also been used in drug targeting systems to increase the specificity of drug delivery. tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate has also been used in nanotechnology to create nanostructures and nanomaterials with a variety of properties.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate involves the reaction of tert-butyl 4-(chloromethyl)piperidine-1-carboxylate with 2-amino-1H-1,3-benzodiazole in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl 4-(chloromethyl)piperidine-1-carboxylate", "2-amino-1H-1,3-benzodiazole", "base (e.g. potassium carbonate)", "solvent (e.g. DMF or DMSO)" ], "Reaction": [ "Add tert-butyl 4-(chloromethyl)piperidine-1-carboxylate and 2-amino-1H-1,3-benzodiazole to a reaction flask.", "Add a base (e.g. potassium carbonate) to the reaction flask.", "Add a solvent (e.g. DMF or DMSO) to the reaction flask.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool to room temperature.", "Extract the product with a suitable solvent (e.g. ethyl acetate).", "Dry the organic layer with anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain the desired product." ] } | |
CAS RN |
88915-43-9 |
Product Name |
tert-butyl 4-(2-amino-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate |
Molecular Formula |
C17H24N4O2 |
Molecular Weight |
316.4 |
Purity |
95 |
Origin of Product |
United States |
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